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A Glimpse at the Substituted Benzoic Acids

The table below summarizes the key information I found for 4-isopropylbenzoic acid and the other

derivatives mentioned in the search results.

Compound
Name

CAS
Number

Substituent
Pattern

Key Identified Properties & Synthesis
Notes

| 4-Isopropylbenzoic Acid (Cumic acid) | 536-66-3 [1] [2] [3] | Mono-isopropyl | Molecular Weight:

164.20 g/mol [2] [3] Melting Point: 117-118 °C [1] [2] pKa: ~4.23-4.35 [1] [2] Log P: ~2.86-3.40 [1] [2]

Synthesis: Oxidation of p-cymene or cuminic aldehyde; modern methods from β-pinene or via ultrasonic

irradiation [4] [2] [5]. | | 2,4-Di-isopropylbenzoic Acid | Information Missing | Di-isopropyl | Synthesis

Note: Obtained via isopropylation of halogenobenzenes, followed by separation and carbonation [6].

Specific physical/chemical property data is not available in the search results. | | 2,6-Di-isopropylbenzoic

Acid | Information Missing | Di-isopropyl | Synthesis Note: Obtained alongside the 2,4-di-isopropyl isomer

via the same method [6]. Specific physical/chemical property data is not available in the search results. | |

2,4,5-Tri-isopropylbenzoic Acid | Information Missing | Tri-isopropyl | Synthesis Note: Obtained as part of

a mixture of mono-, di-, and tri-isopropyl derivatives [6]. Specific physical/chemical property data is not

available in the search results. | | 2,4,6-Tri-isopropylbenzoic Acid | Information Missing | Tri-isopropyl |
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Synthesis Note: Obtained as part of a mixture of mono-, di-, and tri-isopropyl derivatives [6]. Specific

physical/chemical property data is not available in the search results. |

Synthesis and Separation Methods

A common historical method for obtaining these compounds involves the isopropylation of bromo- or iodo-

benzene, which yields a mixture of mono-, di-, and tri-isopropyl halogenobenzenes [6]. The corresponding

benzoic acids are then produced through carbonation.

Separation Principle: The individual acids are separated by exploiting the "large differences in
acid strengths" between them. This is achieved from solutions of their salts by fractional
precipitation with mineral acid [6].

Modern Synthesis for 4-Isopropylbenzoic Acid: Newer, more efficient methods have been
developed specifically for the 4-isopropyl derivative:

Ultrasonic Irradiation: A reported method uses 4-isopropylbenzyl alcohol as a starting material
with diethylene glycol dimethyl ether under ultrasonic irradiation (40 KHz/30 W/70°C for 30

minutes), achieving a high yield of 98% [2] [5].
β-Pinene Route: An industrially promising method uses β-pinene (a natural product) as a raw

material. The process involves oxidation to notopine acid, followed by dehydration and ring-
opening with sulfuric acid to produce dihydrocumic acid, and finally catalytic dehydrogenation to

yield 4-isopropylbenzoic acid [4] [2].

The following diagram illustrates the modern synthesis pathway starting from the natural compound β-

pinene.
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Research Context and Bioactivity

These compounds primarily serve as building blocks in organic synthesis and scientific research.

Chemical Applications: 4-Isopropylbenzoic acid is used in the synthesis of various organic
compounds, including triorganotin carboxylates and other complex structures [2] [3]. It is considered a

versatile carboxylic acid in synthetic organic chemistry [3].
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Relevant Bioactivity Finding: In a machine learning study screening for bioactive natural

compounds, 4-isopropylbenzoic acid was predicted to potentially inhibit the Cox-1 enzyme
based on its high structural similarity to known drugs. However, experimental validation did not
confirm this activity, highlighting that structural similarity does not always guarantee functional
bioactivity [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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